Adenine
Adenine
Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides.
Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound.
Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine.
Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound.
Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine.
Brand Name:
Vulcanchem
CAS No.:
134434-48-3
VCID:
VC21245279
InChI:
InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)
SMILES:
C1=NC2=NC=NC(=C2N1)N
Molecular Formula:
C5H5N5
Molecular Weight:
135.13 g/mol
Adenine
CAS No.: 134434-48-3
Cat. No.: VC21245279
Molecular Formula: C5H5N5
Molecular Weight: 135.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides. Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound. Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine. |
|---|---|
| CAS No. | 134434-48-3 |
| Molecular Formula | C5H5N5 |
| Molecular Weight | 135.13 g/mol |
| IUPAC Name | 7H-purin-6-amine |
| Standard InChI | InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10) |
| Standard InChI Key | GFFGJBXGBJISGV-UHFFFAOYSA-N |
| SMILES | C1=NC2=NC=NC(=C2N1)N |
| Canonical SMILES | C1=NC2=NC=NC(=C2N1)N |
| Melting Point | 360 dec °C 360°C |
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